6-Amino-5-chloro-2-cyclopropylpyrimidine-4-carboxylic acid

• CAS No.: 858956-08-8
• Product Name: 6-Amino-5-chloro-2-cyclopropylpyrimidine-4-carboxylic acid
• Molecular Formula: C8H8ClN3O2
• Molecular Weight: 213.62 g/mol
• IUPAC Name: 6-amino-5-chloro-2-cyclopropylpyrimidine-4-carboxylic acid
• Standard InChI: InChI=1S/C8H8ClN3O2/c9-4-5(8(13)14)11-7(3-1-2-3)12-6(4)10/h3H,1-2H2,(H,13,14)(H2,10,11,12)
• Standard InChIKey: KWAIHLIXESXTJL-UHFFFAOYSA-N
• SMILES: C1CC1C2=NC(=C(C(=N2)N)Cl)C(=O)O
• Canonical SMILES: C1CC1C2=NC(=C(C(=N2)N)Cl)C(=O)O
• Colorform: Granules
• Description: Aminocyclopyrachlor is an organochlorine herbicide, the structure of which is that of pyrimidine-4-carboxylic acid substituted at positions 2, 5 and 6 by cyclopropyl, chloro and amino groups respectively. It has a role as a herbicide and a synthetic auxin. It is a member of pyrimidines, a member of cyclopropanes and an organochlorine pesticide. It contains a primary amino group. It is a conjugate acid of an aminocyclopyrachlor(1-).
• Solubility: In water at 20 °C: 2810 mg/L (in Milli-Q water), 3130 mg/L (pH 4), 4200 mg/L (pH 7), 3870 mg/L (pH 9)
• Synonyms: 6-amino-5-chloro-2-cyclopropyl-4-pyrimidinecarboxylic acid; aminocyclopyrachlo
• Vapor Pressure: 3.7X10-8 mm Hg at 25 °C
• PubChem Compound: 17747875
• Last Modified: Nov 11 2021